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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setups and protocols for the
search of the double beta decay of Selenium-82 (82Se). The content is intended to guide
researchers and scientists in understanding the intricate methodologies employed in these rare
event searches.

Introduction to Selenium-82 Double Beta Decay

Double beta decay is a rare nuclear decay process where two neutrons in a nucleus are
simultaneously converted into two protons, with the emission of two electrons and two anti-
neutrinos. The neutrinoless mode of this decay (Ovp3f), should it be observed, would have
profound implications for particle physics, demonstrating that neutrinos are their own
antiparticles (Majorana particles) and providing information on the neutrino mass scale.
Selenium-82 is a promising candidate isotope for these searches due to its relatively high Q-
value (the total energy released in the decay) of approximately 2998 keV, which places the
potential OV signal in a region with typically lower background radiation.[1]

Key Experiments and Methodologies

Several major experiments have searched for or are currently searching for the double beta
decay of 82Se. These experiments utilize different detector technologies and methodologies to
achieve ultra-low background conditions and high detection efficiency. The primary
experiments discussed in these notes are NEMO-3, its successor SuperNEMO, and CUPID-O.
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Data Presentation: Comparison of Key 8Se Double Beta

Decay Experiments

SuperNEMO
Parameter NEMO-3 CUPID-0
(Demonstrator)
~10 kg of Zn®&Se
82Se Isotope Mass ~0.932 kg[2] ~6.11 kg[1][3]
crystals[4]
Enrichment of 82Se Not specified 96-99%[1] 95%][4]
Cryogenic

Detector Technology

Tracker-Calorimeter[5]

Tracker-Calorimeter[3]

[5]

Calorimeters
(Scintillating

Bolometers)[4]

82Se Source Form

Thin foils[6]

Thin foils[1][3]

Zinc Selenide (ZnSe)
crystals[4]

Energy Resolution (at

~3.6% (0) at 3 MeV[2]

~1.7% (o) at 3 MeV

High, not explicitly

QBP) (projected)[2] stated in %
] Precise [8.60 + 0.03(stat)
2V[p Half-life [9.39 + 0.17(stat) +
measurements +0.17/-0.10(syst)] x
Measurement 0.58(syst)] x 10%° y[7]
planned[5] 10%° y[8]
OvBpB Half-life Limit >6.5%x 10y
> 2.5 x 108 y[7] . > 4.6 x 1024 y[10]
(90% C.L.) (projected)[9]

Background Index
(counts/keV/kgly)

Not explicitly stated

< 10~* (projected)[5]

(3.6 +1.9/-1.4) x
10-3[11]

Location

Modane Underground
Laboratory (LSM)[5]

Modane Underground
Laboratory (LSM)[3]

Gran Sasso National
Laboratory (LNGS)[4]

Experimental Protocols

Protocol 1: NEMO-3 & SuperNEMO - Tracker-Calorimeter

Technique
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This protocol outlines the general methodology employed by the NEMO-3 and SuperNEMO
experiments, which utilize a distinctive combination of a tracking detector and a calorimeter.[5]
This allows for the reconstruction of the full topology of the decay event, providing powerful
background rejection capabilities.[9]

1. Source Foil Preparation and Enrichment:

e Obtain Selenium-82 with high isotopic enrichment (e.g., >95%).[1] The enrichment is
typically performed via gas centrifugation of Selenium Hexafluoride (SeFe).[12]

e Produce thin, ultra-radiopure foils of 82Se.[1] The SuperNEMO demonstrator uses 34 foils,
each 0.3 mm thick.[1][3]

» The purification processes aim to achieve activities below 2 uBqg/kg for 2°8T| and 10 uBg/kg
for 24Bi.[1]

2. Detector Assembly:
e The detector is modular, with the source foils placed in the center.[3]

e Surrounding the foils is a tracking detector, composed of drift cells operating in Geiger mode,
to reconstruct the trajectories of the emitted electrons.[2][3]

e The tracking volume is enclosed by a calorimeter made of plastic scintillator blocks coupled
to photomultiplier tubes (PMTs) to measure the energy of the electrons.[2][3]

3. Shielding and Environment:

e The entire detector is housed deep underground to reduce the cosmic-ray induced
background.[3][5]

o A multi-layered shield is employed to mitigate background radiation from the surrounding
rock and detector materials. This typically includes layers of iron to shield against gamma
rays and water or polyethylene to moderate and capture neutrons.[2]

e A magnetic field is applied to the tracking volume to help distinguish between electrons and
positrons by their curvature.[9]
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4. Data Acquisition and Analysis:
e The signals from the tracking detector and calorimeter are recorded for each event.

o Event reconstruction software is used to identify two-electron events originating from a
common vertex on the source foil.

o Cuts are applied to the data based on the reconstructed topology, energy of the electrons,
and time-of-flight to discriminate signal from background events.[13]

e The energy spectrum of the two-electron events is analyzed to search for a peak at the Q-
value of 82Se, which would be the signature of neutrinoless double beta decay.

Protocol 2: CUPID-0 - Cryogenic Calorimeter
(Scintillating Bolometer) Technique

The CUPID-0 experiment pioneered the use of scintillating bolometers for the search of 82Se
double beta decay. This technique offers excellent energy resolution and powerful particle
identification capabilities.[4]

1. Enriched Crystal Production:
e Procure Selenium-82 enriched to a high level (e.g., 95%).[4]

e Synthesize high-purity Zinc Selenide (ZnSe) crystals using the enriched 82Se.[4] These
crystals serve as both the source of the decay and the detector.

e The CUPID-0 experiment utilized an array of 24 enriched Zn32Se crystals.[4]
2. Detector Assembly and Cryogenics:

e Each ZnSe crystal is coupled to a sensitive thermometer, typically a Neutron Transmutation
Doped (NTD) germanium thermistor.[4]

e The crystal and thermistor assembly form a cryogenic calorimeter, or bolometer.

e The array of bolometers is cooled to extremely low temperatures, close to absolute zero (~10
mK), in a dilution refrigerator.[4] At these temperatures, the heat capacity of the crystals is
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very low, and the energy deposited by a particle interaction results in a measurable
temperature increase.

» Light detectors are also used to measure the scintillation light produced in the ZnSe crystals.
The simultaneous measurement of heat and light allows for efficient discrimination between
alpha and beta/gamma events, a crucial tool for background rejection.[4]

3. Shielding and Background Reduction:

e The experiment is located deep underground at the Gran Sasso National Laboratory to
shield from cosmic rays.[4]

o A multi-layered passive shield, typically made of high-purity copper and lead, surrounds the
cryostat to reduce external gamma radiation.

e An active muon veto system can be used to tag and reject events coincident with cosmic
muons.

« Strict protocols for material selection, cleaning, and detector assembly are followed to
minimize radioactive contamination.[11]

4. Data Acquisition and Analysis:

o The temperature pulses from the thermistors and the light signals from the light detectors are
continuously recorded.

o Pulse shape analysis is performed to determine the energy of each event and to discriminate
between different types of particles.[11]

o The energy spectrum of the beta/gamma events is constructed.

e Asearch for a peak at the Q-value of 8Se is performed in the background-suppressed
energy spectrum.

Visualizations
Diagram 1: General Experimental Workflow
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Caption: Workflow for a Selenium-82 double beta decay experiment.
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Diagram 2: Logical Relationships of Experimental
Components
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Caption: Interrelation of key components in a double beta decay search.

Diagram 3: Selenium-82 Double Beta Decay Scheme
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Caption: Simplified decay scheme of Selenium-82 to Krypton-82.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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